Cas no 93654-98-9 (Benzeneacetic acid, 1-naphthalenyl ester)

• Product Name: Benzeneacetic acid, 1-naphthalenyl ester
• CAS No: 93654-98-9
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• CID: 752598
• PubChem ID: 57200010
• Update Time: 2025-04-19

Benzeneacetic acid, 1-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 1-naphthalenyl ester
• naphthalen-1-yl 2-phenylacetate
• 1-naphthyl phenylacetate
• 1-phenylacetoxynaphthalene
• phenyl acetic acid naphthalen-1-yl ester
• SCHEMBL3290432
• 93654-98-9
• DTXSID00720534
• Naphthalen-1-yl phenylacetate

• Inchi： 1S/C18H14O2/c19-18(13-14-7-2-1-3-8-14)20-17-12-6-10-15-9-4-5-11-16(15)17/h1-12H,13H2
• InChI Key： LJBVSZRFRJKCIQ-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1)=O)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 262.09900
• Monoisotopic Mass: 262.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.98790